Cas no 1286965-62-5 (2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate)

• Product Name: 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate
• CAS No: 1286965-62-5
• MF: C₁₃H₁₂ClNO₄S
• MW: 313.756681442261
• CID: 5451933
• PubChem ID: 31391101
• Update Time: 2025-10-29

2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• AKOS008009485
• Z45436983
• EN300-26586074
• 1286965-62-5
• 2-METHOXY-4-METHYLPHENYL 6-CHLOROPYRIDINE-3-SULFONATE
• 2-Methoxy-4-methylphenyl 6-chloro-3-pyridinesulfonate
• 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate

• Inchi： 1S/C13H12ClNO4S/c1-9-3-5-11(12(7-9)18-2)19-20(16,17)10-4-6-13(14)15-8-10/h3-8H,1-2H3
• InChI Key： GCMPHDBUUPTXTQ-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1S(OC1=CC=C(C)C=C1OC)(=O)=O

Computed Properties

• Exact Mass: 313.0175567g/mol
• Monoisotopic Mass: 313.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.0±45.0 °C(Predicted)
• pka: -4.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate

Comprehensive Overview of 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate (CAS No. 1286965-62-5)

2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate (CAS No. 1286965-62-5) is a specialized chemical compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfonate ester derivative combines a 6-chloropyridine moiety with a 2-methoxy-4-methylphenyl group, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in kinase inhibitor development and crop protection formulations.

The molecular structure of 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate features several pharmacophoric elements that make it valuable for modern drug design. The chloropyridine component provides electron-withdrawing characteristics, while the methoxyphenyl group contributes to lipophilicity adjustments. Current studies focus on its application in creating novel heterocyclic compounds, with particular interest in its potential for developing selective enzyme modulators. The compound's stability under various pH conditions makes it suitable for formulation studies in both pharmaceutical and agricultural chemistry.

Recent advancements in green chemistry have highlighted the importance of sulfonate esters like 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate as environmentally friendly alternatives to traditional reagents. Its efficient synthesis pathway aligns with the principles of atom economy and reduced waste generation, addressing growing concerns about sustainable chemical production. The compound's low volatility and thermal stability make it particularly attractive for industrial-scale applications where safety and environmental impact are paramount considerations.

In analytical chemistry, CAS 1286965-62-5 has shown promise as a reference standard for chromatographic methods. Its distinct UV absorption profile allows for sensitive detection in complex matrices, supporting quality control processes in manufacturing. The compound's chromatographic behavior has been characterized in various solvent systems, providing valuable data for method development in pharmaceutical analysis. Researchers are also investigating its potential as a derivatization agent for HPLC analysis of biologically active molecules.

The growing demand for specialty chemicals in drug development has increased interest in 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate as a versatile intermediate. Its ability to participate in cross-coupling reactions and nucleophilic substitutions makes it valuable for creating molecular diversity in combinatorial chemistry libraries. Recent patent literature reveals applications in developing kinase inhibitors and antimicrobial agents, particularly against resistant strains where novel chemical scaffolds are urgently needed.

From a regulatory perspective, 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate has been evaluated for its environmental fate and toxicity profile. Studies indicate favorable biodegradation characteristics compared to traditional sulfonate esters, addressing concerns about persistent organic pollutants. The compound's eco-toxicological parameters suggest it may meet stringent regulatory requirements for new chemical entities, particularly in regions with rigorous environmental protection standards.

In material science applications, researchers are exploring the potential of CAS 1286965-62-5 in polymer modification and surface functionalization. The sulfonate group offers opportunities for creating ionic interactions in advanced materials, while the aromatic system contributes to thermal stability. These properties make it interesting for developing specialty coatings and functional polymers with tailored surface characteristics.

The global market for fine chemicals continues to drive innovation around compounds like 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate. Manufacturers are optimizing synthetic routes to improve yield and purity while reducing production costs. Current trends emphasize continuous flow chemistry approaches for this compound, which offer advantages in scalability and process control compared to traditional batch methods. These technological advancements are making the material more accessible for research and development applications across multiple industries.

Quality specifications for 2-methoxy-4-methylphenyl 6-chloropyridine-3-sulfonate typically include parameters such as HPLC purity (>98%), residual solvent content, and heavy metal limits. Analytical methods for characterization commonly employ NMR spectroscopy, mass spectrometry, and elemental analysis to verify structural integrity. The compound's stability under various storage conditions has been documented, with recommended handling in ambient temperature and dry environments to maintain optimal performance in downstream applications.

Future research directions for CAS 1286965-62-5 include exploration of its biological activity profile and potential as a pharmacophore in drug discovery. Computational chemistry studies are investigating its molecular docking characteristics with various enzyme targets, while synthetic chemists continue to develop novel derivatives with enhanced properties. The compound's unique combination of electronic effects and steric properties makes it a compelling subject for structure-activity relationship studies in medicinal chemistry programs.